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Compound of Interest

Compound Name: ecMetAP-IN-1

Cat. No.: B3063653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of ecMetAP-IN-1 in dimethyl sulfoxide (DMSO). ecMetAP-IN-1 is a small

molecule inhibitor of Methionine Aminopeptidase (MetAP), an enzyme that plays a crucial role

in protein synthesis and maturation. Accurate and consistent preparation of stock solutions is

critical for reliable and reproducible experimental results in drug discovery and development.

This guide outlines the necessary materials, a step-by-step procedure, and best practices to

ensure the quality and stability of the ecMetAP-IN-1 stock solution.

Quantitative Data Summary
For ease of reference, the key quantitative data for ecMetAP-IN-1 is summarized in the table

below.
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Parameter Value Reference

Molecular Weight 209.25 g/mol [1]

Solubility in DMSO 50 mg/mL (238.95 mM) [1]

Recommended Powder

Storage
-20°C for up to 3 years [1][2]

Recommended Stock Solution

Storage
-80°C for up to 1 year [1]

Experimental Protocol: Preparation of a 50 mM
Stock Solution
This protocol details the preparation of a 50 mM stock solution of ecMetAP-IN-1 in DMSO. This

concentration is a common starting point for serial dilutions in various cellular and biochemical

assays.

Materials:

ecMetAP-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[1]

Calibrated micropipettes and sterile tips

Procedure:

Pre-handling Preparation:
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Before opening, bring the vial of ecMetAP-IN-1 powder to room temperature to prevent

condensation of moisture, which can affect the stability of the compound.[3]

Briefly centrifuge the vial to ensure all the powder is at the bottom.[2]

Weighing the Compound:

On a calibrated analytical balance, carefully weigh out the desired amount of ecMetAP-IN-
1. For example, to prepare 1 mL of a 50 mM stock solution:

Calculation:

Desired Molarity (M) = 50 mM = 0.050 mol/L

Molecular Weight (MW) = 209.25 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V

Mass (g) = 0.050 mol/L x 209.25 g/mol x 0.001 L = 0.01046 g = 10.46 mg

Tare a sterile microcentrifuge tube and accurately weigh 10.46 mg of ecMetAP-IN-1 into

the tube.

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

ecMetAP-IN-1 powder. In this example, add 1 mL of DMSO.

Vortex the tube vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication is recommended.[1] Place the tube in a

sonicator bath for 5-10 minutes, or until the solution is clear. Visually inspect the solution to

ensure there are no visible particles.

Storage of the Stock Solution:
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Once fully dissolved, it is crucial to aliquot the stock solution into smaller, single-use

volumes.[2][4] This practice minimizes the number of freeze-thaw cycles, which can lead

to degradation of the compound.

Store the aliquots in tightly sealed vials at -80°C for long-term storage (up to 1 year).[1]

For short-term storage (up to 1 month), -20°C can be used.[4]

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the ecMetAP-IN-1 stock

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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